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Compound of Interest

Compound Name:
2-Amino-2-(3-aminophenyl)acetic

acid

CAS No.: 90271-39-9

Cat. No.: B3001430

Get Quote

Executive Summary & Chemical Profile
Effective waste management of 2-Amino-2-(3-aminophenyl)acetic acid (also known as 3-

Aminophenylglycine) requires a strict adherence to protocols governing organic amines and

amino acid derivatives. While often classified as "Harmful" or "Irritant" rather than acutely toxic

(P-listed), this compound poses specific risks due to its zwitterionic nature and potential

reactivity with strong oxidizers.

Improper disposal leads to environmental contamination and potential regulatory fines under

RCRA (Resource Conservation and Recovery Act). This guide defines the operational standard

for segregating, packaging, and handing off this chemical for final destruction.[1]
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Parameter Detail

Chemical Name 2-Amino-2-(3-aminophenyl)acetic acid

CAS Number 14338-36-4

Synonyms
3-Aminophenylglycine; (3-Aminophenyl)amino

acetic acid

Physical State Solid (Powder), typically beige or white

GHS Classification Warning

Hazard Statements

H302: Harmful if swallowedH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

RCRA Status

Non-Listed (Not P or U listed).[2][3] Must be

evaluated for characteristics (D-codes) if mixed

with other solvents.

Waste Characterization & Segregation Logic
Before disposal, the waste stream must be characterized to ensure compatibility. This

compound contains both a basic amine group and an acidic carboxylic acid group.

Critical Incompatibilities
Strong Oxidizers: Avoid contact with perchlorates, nitrates, and peroxides. Amines can form

unstable N-nitroso compounds or cause exothermic reactions.

Aldehydes/Ketones: May form Schiff bases (less hazardous, but alters chemical

composition).

Hypochlorites (Bleach):DO NOT MIX. Can form chloroamines, which are toxic and unstable.

Segregation Protocol
Stream A (Solid Waste): Pure powder, contaminated gloves, weighing boats, and paper

towels.
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Stream B (Liquid Waste): Aqueous or organic solutions containing the compound.

Note: If dissolved in a flammable solvent (e.g., Methanol), the waste becomes D001

(Ignitable).

Step-by-Step Disposal Procedures
A. Solid Waste Disposal (Primary Stream)
Most laboratory waste for this compound will be solid.

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or the original

manufacturer container if empty.

Packaging:

If the material is in a vial, place the tightly capped vial directly into the waste jar.

If loose powder, double-bag in chemically resistant polyethylene bags before placing in the

drum.

Labeling:

Apply a hazardous waste label.

Chemical Name: Write out the full name (No abbreviations/formulas).

Hazards: Check "Toxic" and "Irritant".

Storage: Store in a satellite accumulation area (SAA) away from oxidizers until pickup.

B. Liquid Waste Disposal
pH Check: Ensure the solution pH is between 5 and 9. If highly acidic or basic, neutralize

carefully only if your facility protocol permits elementary neutralization. Otherwise, label as

Corrosive.

Solvent Compatibility:
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Aqueous: Collect in "Aqueous Waste" carboys.

Organic: Collect in "Organic Solvent" carboys (Halogenated vs. Non-Halogenated).

Labeling: List all constituents (e.g., "Methanol 95%, 2-Amino-2-(3-aminophenyl)acetic acid
5%").

C. Empty Container Management
"RCRA Empty" Rule: A container is considered empty if less than 3% of the weight remains

(for containers <119 gallons).

Triple Rinse: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,

water or ethanol).

Disposal: Collect the rinsate as Liquid Waste. Deface the label on the bottle and dispose of

the bottle as regular trash or glass recycling (depending on local policy).

Visualized Workflows
Waste Determination Decision Tree
This logic flow ensures the material is routed to the correct waste stream based on its physical

state and mixture components.
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Start: Waste Identification

Is the waste Solid or Liquid?

Solid Waste
(Powder, wipes, gloves)

Solid

Liquid Waste
(Solutions)

Liquid

Is it mixed with
Oxidizers?

CRITICAL: Segregate immediately.
Do not mix streams.

Yes

Place in HDPE Waste Drum
Label: 'Hazardous Waste - Solid'

No

Solvent Base?

Organic Solvent
(Methanol, DCM, etc.)

Organic

Aqueous Solution

Water

Classify as D001 (Ignitable)
Label: 'Flammable/Toxic'

Check pH.
Label: 'Aqueous Waste - Toxic'

Click to download full resolution via product page

Figure 1: Decision logic for segregating 2-Amino-2-(3-aminophenyl)acetic acid waste

streams.

Emergency Spill Response
Immediate actions to take in the event of a benchtop spill.
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Spill Detected 1. Assess Volume & Hazard
(Is it >50g or outside hood?)

Evacuate Lab
Call EHS/EmergencyMajor Spill

2. Don PPE
(Nitrile gloves, Lab coat, Goggles)

Minor Spill
3. Containment

Cover with dry absorbent pads

4. Cleanup
Scoop carefully (avoid dust).

Double bag waste.

5. Decontamination
Wipe surface with soap/water.

Click to download full resolution via product page

Figure 2: Operational workflow for minor laboratory spills.

Technical Reference Data
Personal Protective Equipment (PPE) Matrix

Protection Level Requirement Rationale

Eye/Face Chemical Safety Goggles
Prevents irritation from dust or

splashes (H319).

Hand Nitrile Gloves (Min 0.11mm)
Standard protection against

incidental contact.

Respiratory N95 Mask or Fume Hood
Required if dust formation is

visible (H335).

Body Lab Coat (Buttoned)
Prevents skin absorption and

clothing contamination.

Final Disposition
Recommended Method: Incineration with energy recovery.

Alternative: Fuel blending (if in high BTU solvent).

Prohibited: Do not dispose of down the drain. Do not dispose of in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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